Cas no 1249778-20-8 (3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride)
3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a reagent in organic synthesis. Its sterically hindered structure, featuring a phenyl group and a tert-butyl-like moiety, enhances selectivity in sulfonylation reactions, particularly for sterically demanding substrates. The compound is valued for its stability under controlled conditions and its utility in introducing sulfonyl groups into target molecules, making it applicable in pharmaceuticals and agrochemical synthesis. Its reactivity can be finely tuned due to the electron-withdrawing sulfonyl chloride group combined with the steric effects of the dimethylphenylbutane framework, offering precise control in complex synthetic pathways.
1249778-20-8 structure
Product Name:3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride
CAS No:1249778-20-8
MF:C12H17ClO2S
MW:260.780181646347
CID:5281829
Update Time:2025-06-07
3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride
- 3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride
-
- Inchi： 1S/C12H17ClO2S/c1-12(2,3)9-11(16(13,14)15)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
- InChI Key： LUQIIOMQMORHIG-UHFFFAOYSA-N
- SMILES： ClS(C(C1C=CC=CC=1)CC(C)(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 305
- XLogP3: 4
- Topological Polar Surface Area: 42.5
3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681111-0.05g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 0.05g |
$1152.0 | 2023-03-11 | ||
| Enamine | EN300-681111-0.1g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 0.1g |
$1207.0 | 2023-03-11 | ||
| Enamine | EN300-681111-0.25g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 0.25g |
$1262.0 | 2023-03-11 | ||
| Enamine | EN300-681111-0.5g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 0.5g |
$1316.0 | 2023-03-11 | ||
| Enamine | EN300-681111-1.0g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-681111-2.5g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 2.5g |
$2688.0 | 2023-03-11 | ||
| Enamine | EN300-681111-5.0g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 5.0g |
$3977.0 | 2023-03-11 | ||
| Enamine | EN300-681111-10.0g |
3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride |
1249778-20-8 | 10.0g |
$5897.0 | 2023-03-11 |
3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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